6-chloro-3-cyano-2,3,4,5-tetrahydro-1H-3-benzazepine

• Molecular Formula: C11H11ClN2
• Molecular Weight: 206.67 g/mol
• IUPAC Name: 6-chloro-1,2,4,5-tetrahydro-3-benzazepine-3-carbonitrile
• InChI: InChI=1S/C11H11ClN2/c12-11-3-1-2-9-4-6-14(8-13)7-5-10(9)11/h1-3H,4-7H2
• InChI Key: MFQIPQXWCLTSLF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC2=C1C=CC=C2Cl)C#N

Description

6-chloro-3-cyano-2,3,4,5-tetrahydro-1H-3-benzazepine is a useful research compound. Its molecular formula is C11H11ClN2 and its molecular weight is 206.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 1.2 g. of 6-chloro-3-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine in 30 ml. of toluene was treated at 50° by dropwise addition with a solution of 0.7 g. cyanogen bromide in 25 ml. of toluene. Following the addition, the mixture was stirred and heated at 50° for one hour. A stream of nitrogen was passed over the surface of the solution during the reaction. The mixture was cooled, filtered and the filtrate concentrated in vacuo to yield 6-chloro-3-cyano-2,3,4,5-tetrahydro-1H-3-benzazepine melting at 81°-82° from hexane-ether solution.